Cas no 108011-01-4 (1-Azabicyclo[4.2.0]octane,8-methyl-)

1-Azabicyclo[4.2.0]octane,8-methyl- structure
108011-01-4 structure
Product Name:1-Azabicyclo[4.2.0]octane,8-methyl-
CAS No:108011-01-4
MF:C8H15N
MW:125.211402177811
CID:127775
PubChem ID:10103175
Update Time:2025-04-18

1-Azabicyclo[4.2.0]octane,8-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Azabicyclo[4.2.0]octane,8-methyl-
    • 8-METHYL-1-AZABICYCLO[4.2.0]OCTANE
    • 1-Azabicyclo[4.2.0]octane,8-methyl-(9CI)
    • 3-METHYL-3-AZABICYCLO[3.2.1]OCTANE
    • 108011-01-4
    • DTXSID80435553
    • Inchi: 1S/C8H15N/c1-7-6-8-4-2-3-5-9(7)8/h7-8H,2-6H2,1H3
    • InChI Key: OKQFVISZKNCXKE-UHFFFAOYSA-N
    • SMILES: N12CCCCC1CC2C

Computed Properties

  • Exact Mass: 125.120449483g/mol
  • Monoisotopic Mass: 125.120449483g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 111
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 3.2Ų
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